Cas no 16416-29-8 (N-Decane-d22)

• Product Name: N-Decane-d22
• CAS No: 16416-29-8
• MF: C₁₀H₂₂
• MW: 164.417240619659
• MDL: MFCD00144865
• CID: 121654
• PubChem ID: 2733135
• Update Time: 2025-04-18

N-Decane-d22 Chemical and Physical Properties

Names and Identifiers

• Decane-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-d22
• DECANE-D 22
• N-DECANE-D22
• deuterationdegree
• perdeuterodecane(deuterateddecane)
• DECANE-D22, 99 ATOM % D
• Decane-D22 >99.0 Atom % D
• n-Decane-d22,for NMR,99 atom % D
• N-DECANE-D22, 99 ATOM % D, FOR NMR
• N-DECANE (D22, 99%) 97% CHEMICAL PURITY
• N-DECANE-D22 DEUTERATION DEGREE MIN. 99%
• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-docosadeuteriodecane
• D98244
• J-010116
• AKOS015913119
• (?H??)decane
• MFCD00144865
• DTXSID60369766
• N-DECANE (D22)
• 16416-29-8
• Decane-d22
• N-Decane-d22

• MDL： MFCD00144865
• Inchi： 1S/C10H22/c1-3-5-7-9-10-8-6-4-2/h3-10H2,1-2H3/i1D3,2D3,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2
• InChI Key： DIOQZVSQGTUSAI-DNYWURFXSA-N
• SMILES： C([2H])([2H])(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 186.44814
• Monoisotopic Mass: 164.310239113g/mol
• Isotope Atom Count: 22
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 40
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.842 g/mL at 25 °C
• Melting Point: −30 °C(lit.)
• Boiling Point: 174 °C(lit.)
• Flash Point: 115 °F
• Refractive Index: n20/D 1.407(lit.)
• Stability/Shelf Life: Stable. Combustible - incompatible with strong oxidizing agents. Hygroscopic - protect from moisture.
• PSA: 0
• Sensitiveness: Hygroscopic
• Solubility: Not determined
• Vapor Pressure: No data available

N-Decane-d22 Security Information

• Signal Word：Warning
• Hazard Statement： H226 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2247 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38-65
• Safety Instruction： 16-26-36-62
• Hazardous Material Identification：
• Risk Phrases：R10
• Safety Term：S16-26-36
• Explosive Limit：0.7-5.4%(V)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes